N-(4-ethoxy-3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine

• IUPAC Name: (E)-1-(4-ethoxy-3-methoxyphenyl)-N-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]methanimine
• InChI: InChI=1S/C25H29N3O2/c1-3-30-24-12-11-20(17-25(24)29-2)18-26-28-15-13-27(14-16-28)19-22-9-6-8-21-7-4-5-10-23(21)22/h4-12,17-18H,3,13-16,19H2,1-2H3/b26-18+
• InChI Key: SWNRWCZQJHABCK-NLRVBDNBSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C=NN2CCN(CC2)CC3=CC=CC4=CC=CC=C43)OC
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C=N/N2CCN(CC2)CC3=CC=CC4=CC=CC=C43)OC
• Molecular Formula: C25H29N3O2
• Molecular Weight: 403.5 g/mol

Description

N-(4-ethoxy-3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine, also known as EMB-1745, is a novel compound that has gained significant attention in the field of medicinal chemistry. This compound has been synthesized using a variety of methods and has shown promising results in various scientific research applications.

Mechanism of Action

The exact mechanism of action of N-(4-ethoxy-3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine is not fully understood. However, it has been suggested that N-(4-ethoxy-3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine acts as a dopamine D2 receptor antagonist, which may contribute to its antipsychotic and antidepressant effects. N-(4-ethoxy-3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine has also been shown to inhibit the reuptake of serotonin and norepinephrine, which may contribute to its anxiolytic and analgesic effects.
Biochemical and Physiological Effects:
N-(4-ethoxy-3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain, which may contribute to its therapeutic effects. N-(4-ethoxy-3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine has also been shown to reduce the levels of inflammatory cytokines, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-(4-ethoxy-3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine has several advantages and limitations for lab experiments. One advantage is that it has shown promising results in various scientific research applications. Another advantage is that it has low toxicity and is well-tolerated in animal studies. However, one limitation is that it is not yet approved for human use, which may limit its potential for clinical applications.

Future Directions

There are several future directions for the research of N-(4-ethoxy-3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine. One direction is to investigate its potential for the treatment of neurodegenerative disorders such as Alzheimer's disease. Another direction is to investigate its potential for the treatment of inflammatory disorders such as rheumatoid arthritis. Additionally, further research is needed to fully understand the mechanism of action of N-(4-ethoxy-3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine and to optimize its pharmacological properties for clinical use.
Conclusion:
In conclusion, N-(4-ethoxy-3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine is a novel compound that has shown promising results in various scientific research applications. It has been synthesized using different methods and has been studied for its potential therapeutic effects. N-(4-ethoxy-3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine has biochemical and physiological effects that may contribute to its therapeutic properties. Although it has several advantages and limitations for lab experiments, further research is needed to fully understand its potential for clinical use.

Scientific Research Applications

N-(4-ethoxy-3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine has been studied for its potential therapeutic effects in various scientific research applications. It has been shown to have antipsychotic, antidepressant, anxiolytic, and analgesic properties. N-(4-ethoxy-3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine has also been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. In addition, N-(4-ethoxy-3-methoxybenzylidene)-4-(1-naphthylmethyl)-1-piperazinamine has been investigated for its anti-inflammatory and antitumor properties.